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Compound of Interest

Compound Name: 1-Bromo-2-methoxyethane

Cat. No.: B044670

An In-depth Technical Guide to the Safe Handling of 1-Bromo-2-methoxyethane

This guide provides comprehensive safety, handling, and emergency protocols for 1-Bromo-2-
methoxyethane (CAS No. 6482-24-2), intended for researchers, scientists, and professionals
in drug development. 1-Bromo-2-methoxyethane, also known as 2-bromoethyl methyl ether,
is a versatile alkylating agent and a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and other specialty chemicals.[1][2][3] Due to its hazardous properties, strict
adherence to safety procedures is mandatory.

Hazard Identification and Classification

1-Bromo-2-methoxyethane is classified as a hazardous chemical.[4] It is a flammable liquid
and vapor that is toxic if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[5][6][7] It is also a lachrymator, a substance that irritates the eyes and
causes tearing.[7]

Table 1: GHS Hazard and Precautionary Statements
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Code Description Citations

Hazard Statements

H226 Flammable liquid and vapor. [5]61[7]

H301 Toxic if swallowed. [516]1[7]

H315 Causes skin irritation. 516171

H319 Causes serious eye irritation. [516]17]
May cause respiratory

H335 o [S]61[7]
irritation.

Precautionary Statements

Keep away from heat, hot
surfaces, sparks, open flames

P210 _— [51[8]
and other ignition sources. No

smoking.

P233 Keep container tightly closed. [518]

Avoid breathing
P261 dust/fume/gas/mist/ivapours/sp  [6][8]

ray.

Wear protective
P280 gloves/protective clothing/eye [8]

protection/face protection.

IF SWALLOWED: Immediately
P301 + P310 call a POISON CENTER or [5][6]

doctor/physician.

| P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. |[5][6] |

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is critical for its safe
handling and storage.

Table 2: Physical and Chemical Properties of 1-Bromo-2-methoxyethane

Property Value Citations
CAS Number 6482-24-2 [51[8]
Molecular Formula C3H7Bro [2][7]
Molecular Weight 138.99 g/mol [21[7]
Appearance Clear colorless to yellow liquid [2][6][9]
Boiling Point 40-41 °C @ 66 mmHg [6]119]
Flash Point 28 °C (83 °F) [6][]
Density 1.479 g/mL at 25 °C [2][6]
Refractive Index n20/D 1.447 (lit.) [6]

| Storage Temperature | 2-8°C (Refrigerated) |[6][10][11] |

Toxicological Information

Exposure to 1-Bromo-2-methoxyethane can cause adverse health effects. The primary routes
of exposure are inhalation, ingestion, and skin or eye contact.

Table 3: Acute Toxicity Data

Route Species Value Citations

| Oral | Rat | LD50: > 200 - 400 mg/kg |[5] |

Symptoms of exposure can include a burning sensation, coughing, wheezing, laryngitis,
shortness of breath, headache, nausea, and vomiting.[5]
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Safe Handling and Storage Protocols

No specific experimental protocols for toxicological studies were found in the provided search
results. However, detailed protocols for safe handling, storage, and emergency response are
outlined based on safety data sheets.

Handling:
¢ Always handle in a well-ventilated area, preferably inside a chemical fume hood.[8][11][12]

o Wear all required personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles with a face shield, and a flame-resistant lab coat.[8][11][13]

o Keep the substance away from heat, sparks, open flames, and other ignition sources.[5][11]
e Use non-sparking tools and explosion-proof equipment.[11][12]

e Ground and bond containers and receiving equipment to prevent static discharge.[5][11]

¢ Avoid contact with skin, eyes, and clothing.[4][11]

» Avoid breathing vapors or mist.[8][12]

e Wash hands and face thoroughly after handling.[5][11]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][11][12]

o Keep refrigerated at 2-8°C for long-term stability.[10][11]

» Store away from incompatible materials, such as strong oxidizing agents and strong bases.
[4][11]

e The storage area should be designated as a flammables area.[4][11]

Personal Protective Equipment (PPE)

A robust PPE regimen is the most critical defense against exposure.
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o Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[4][11][13]
Standard safety glasses are not sufficient.

» Skin Protection: Wear a flame-resistant lab coat over full-length clothing.[13] Use chemically
resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.[12][13]

» Respiratory Protection: Use only in a well-ventilated chemical fume hood.[12][13] If a fume
hood is unavailable or ventilation is inadequate, a NIOSH/MSHA-approved respirator with an
organic vapor cartridge is required.[13]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

The following diagram outlines the initial response to different types of exposure. Always seek
immediate medical attention after providing first aid.[14]
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Exposure Type Immediate Action
. g Do NOT induce vomiting.
Ingestion g Rinse mouth with water.

Rinse cautiously with water for at least 15 minutes.

Medical Follow-up

Remove contact lenses, if present and easy to do.

Seek Immediate
Medical Attention

Take off contaminated clothing immediately.
Wash off with soap and plenty of water for at least 15 minutes.

Move victim to fresh air.

If not breathing, give artificial respiration.

Click to download full resolution via product page
Caption: Workflow for first aid response to 1-Bromo-2-methoxyethane exposure.

Inhalation: Move the victim to fresh air.[12] If breathing is difficult, provide oxygen. If
breathing has stopped, perform artificial respiration, but do not use mouth-to-mouth
resuscitation.[12][14]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected area with
soap and plenty of water for at least 15 minutes.[4][14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][14] Remove contact lenses if present and
easy to do.[5]

Ingestion: Do NOT induce vomiting.[12] Clean the mouth with water and drink plenty of water
afterwards.[4] Never give anything by mouth to an unconscious person.[12]
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Accidental Release (Spill) Measures

A spill of 1-Bromo-2-methoxyethane must be managed carefully to prevent fire and exposure.

Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

;

Remove all sources of ignition
(flames, sparks, hot surfaces).

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

Contain the spill using non-combustible
absorbent material (e.g., sand, Chemizorb®).

Collect and place waste in a suitable,
closed, and labeled container for disposal.

Clean and decontaminate the affected area.

Dispose of as hazardous waste
according to regulations.

Click to download full resolution via product page

Caption: Logical workflow for handling a 1-Bromo-2-methoxyethane spill.
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The procedure involves evacuating the area, removing all ignition sources, and ensuring
adequate ventilation.[12] Personnel involved in the cleanup must wear appropriate PPE.[12]
The spill should be contained and absorbed with an inert, non-combustible material like sand or
vermiculite.[5][13] The collected material must be placed in a sealed container and disposed of
as hazardous waste in accordance with local, regional, and national regulations.[4][12]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[5][13]

e Specific Hazards: This substance is a combustible liquid.[4] Vapors are heavier than air and
may travel to a source of ignition and flash back.[11] Containers may explode when heated.
[4][11] Thermal decomposition can release irritating and toxic gases like carbon monoxide,
carbon dioxide, and hydrogen halides.[4][11]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][5]

Disposal Considerations

Waste generated from 1-Bromo-2-methoxyethane, including contaminated materials, must be
treated as hazardous waste.[4][13] Disposal must be handled by an approved waste disposal
facility and must be in full compliance with all federal, state, and local environmental
regulations.[4][13] Do not allow the chemical to enter drains or the environment.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromo-2-methoxyethane safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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